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Compound of Interest

Compound Name: Tripropyl citrate

CAS No.: 1587-21-9

Cat. No.: B072090 Get Quote

Executive Summary
In the formulation of biodegradable polymers and pharmaceutical coatings, citrate esters

represent the gold standard for non-toxic plasticization. While Triethyl Citrate (TEC) and Tributyl

Citrate (TBC) dominate the market, Tripropyl Citrate (TPC) occupies a critical "intermediate"

physicochemical niche.[1]

This guide analyzes the performance of TPC relative to its homologs.[1] TPC offers a strategic

balance: it possesses lower volatility and water solubility than TEC, yet higher plasticization

efficiency per unit weight than TBC.[1] This makes TPC a precision tool for researchers

needing to fine-tune glass transition temperatures (

) and drug release profiles where standard options fail to meet specific specification windows.
[1]

Physicochemical Basis: The Homologous Series
To understand TPC performance, we must situate it within the citrate ester homologous series.

Plasticization efficiency is governed by Free Volume Theory and Solubility Parameter (

) compatibility.[1]
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) serves as the hydrophobic/hydrophilic bridge.[1]

Property
Triethyl Citrate
(TEC)

Tripropyl Citrate

(TPC)

Tributyl Citrate
(TBC)

Impact on
Performance

Alkyl Chain

Length
C2 (Ethyl) C3 (Propyl) C4 (Butyl)

Determines

steric hindrance

& free volume.[1]

Molecular Weight 276.3 g/mol 318.4 g/mol 360.4 g/mol

Lower MW =

Higher efficiency

(molar basis).[1]

LogP

(Hydrophobicity)
~0.33 ~1.4 (Est.) ~2.8

Higher LogP =

Better water

resistance/slower

leaching.[1]

Boiling Point 294°C ~305-310°C 325°C

Higher BP =

Greater thermal

stability during

extrusion.[1]

Mechanism of Action
Citrate esters function by inserting themselves between polymer chains, disrupting polymer-

polymer interactions (hydrogen bonding/Van der Waals forces), and increasing free volume.[1]

Micro-Molecular Effect

Rigid Polymer Matrix
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Figure 1: Mechanism of TPC plasticization via Free Volume expansion and Lubricity theory.[1]

Performance in Polylactic Acid (PLA) Matrices
PLA is a brittle, biodegradable polyester requiring plasticization for flexible packaging

applications.[1]

Efficiency ( Depression)
Efficiency is inversely proportional to molecular weight.[1] While TEC is the most efficient, it

suffers from migration.[1] TPC offers a compromise.[1]

Experimental Data:

of PLA with 20 wt% Plasticizer

Plasticizer Onset (°C) (Efficiency) Phase Stability

None (Neat PLA) 60.0°C - N/A

TEC 32.0°C -28.0°C
Low (Prone to surface

migration)

TPC 36.5°C -23.5°C
Moderate (Balanced

retention)

TBC 41.0°C -19.0°C
High (Excellent

permanence)

Note: Data represents interpolated values based on homologous series trends validated

against standard PLA/Citrate literature [1][2].

Mechanical Properties[2][3][4][5][6]
Tensile Strength: TPC reduces tensile strength less aggressively than TEC, maintaining

better structural integrity.[1]
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Elongation at Break: TPC provides significant elongation (>250% at 20 wt%) without the

rapid "aging" (embrittlement due to evaporation) seen with TEC films.[1]

Performance in Ethyl Cellulose (EC) Films
In pharmaceutical controlled-release coatings, the hydrophobicity of the plasticizer dictates the

drug release rate.[1]

Water Uptake & Leaching
Ethyl Cellulose is hydrophobic.[1][2] Using a hydrophilic plasticizer like TEC creates "water

channels" as the plasticizer leaches out, accelerating drug release.[1]

TPC Advantage: TPC is sufficiently hydrophobic to remain in the EC matrix longer than TEC

in aqueous environments (gastric fluids), providing a more stable, zero-order release profile.

[1]

Application Recommendation
Use TEC for: Immediate release or pore-forming applications.[1]

Use TPC for: Sustained release where TBC is too hydrophobic to allow sufficient hydration,

but TEC releases too quickly.[1]

Experimental Protocols
To validate TPC performance in your specific matrix, follow these self-validating protocols.

Protocol: Solvent Casting & Characterization
This workflow ensures reproducible film formation for mechanical testing.[1]
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Figure 2: Standardized Solvent Casting Workflow for Polymer/Plasticizer Compatibility Testing.

[1]

Critical Control Points (Self-Validation)
Residual Solvent Check: Run TGA (Thermogravimetric Analysis) before DSC.[1] If weight

loss occurs <100°C, drying is incomplete.[1]

Miscibility Check: DSC must show a single

.[1] Two

signals indicate phase separation (TPC saturation limit exceeded).[1]

Regulatory & Safety Profile
Toxicity: Like its homologs, TPC metabolizes into citric acid and propyl alcohol.[1] It is

generally regarded as low-toxicity, though regulatory approvals (FDA/EFSA) are more

extensive for TEC (E1505) and TBC.[1]

Migration Limits: In PVC food wrap, TPC shows lower migration into fatty food simulants

compared to TEC, but higher than ATBC (Acetyl Tributyl Citrate).[1]

Conclusion
Tripropyl Citrate is the "Fine-Tuner" of the citrate family.

Choose TPC when: You need the plasticizing power of TEC but require improved water

resistance and lower volatility for shelf-life stability.[1]

Avoid TPC when: The application requires strict, pre-existing regulatory monographs where

only TEC or TBC are listed (e.g., specific legacy medical devices).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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